Cas no 31415-76-6 ((1R)-1-(pyrimidin-4-yl)ethan-1-ol)

• Product Name: (1R)-1-(pyrimidin-4-yl)ethan-1-ol
• CAS No: 31415-76-6
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 298916
• PubChem ID: 45080386
• Update Time: 2025-04-19

(1R)-1-(pyrimidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinemethanol, a-methyl-, (aR)-
• 4-Pyrimidinemethanol,a-methyl-, (R)-(+)- (8CI)
• (1R)-1-(pyrimidin-4-yl)ethan-1-ol
• (R)-1-(pyrimidin-4-yl)ethanol
• EN300-1828984
• AKOS013569627
• CS-0237381
• 31415-76-6

• Inchi： 1S/C6H8N2O/c1-5(9)6-2-3-7-4-8-6/h2-5,9H,1H3/t5-/m1/s1
• InChI Key： FCQKOPJZMPKYGR-RXMQYKEDSA-N
• SMILES： O[C@H](C)C1C=CN=CN=1

Computed Properties

• Exact Mass: 124.064
• Monoisotopic Mass: 124.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46A^2
• XLogP3: -0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives